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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the use of sodium chromate in

wood preservation research. The information compiled from scientific literature covers its

application in treatment processes, methods for evaluating its efficacy, and the mechanisms of

its protective action. While historically a component of broader-spectrum preservatives like

Chromated Copper Arsenate (CCA), this document focuses on the role and characteristics of

sodium chromate where data is available.

Introduction to Sodium Chromate as a Wood
Preservative
Sodium chromate (Na₂CrO₄) has been utilized in wood preservation primarily as a component

of multi-element preservatives, such as CCA, and in double-diffusion treatments.[1][2] In these

formulations, chromium acts as a fixative, reacting with wood components and other

preservative elements to render them resistant to leaching.[3][4] It also contributes to the

overall protective properties against fungal decay and insect attack. The hexavalent chromium

in sodium chromate is reduced to the trivalent state within the wood, forming insoluble

complexes that are toxic to wood-destroying organisms.[4]

Due to environmental and health concerns related to chromium compounds, the use of many

traditional preservatives containing sodium chromate has been restricted in residential
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applications.[5] However, research into its mechanisms and performance continues to be

relevant for industrial applications, historical preservation, and the development of new

preservative systems.

Experimental Protocols
Double-Diffusion Treatment of Wood
The double-diffusion method is a non-pressure treatment suitable for green or freshly cut wood.

[1] It involves the sequential soaking of wood in two different chemical solutions that react

within the wood to form a water-insoluble toxic precipitate.[1] A common combination involves a

copper-based salt followed by sodium chromate.

Objective: To impregnate wood with a fixed, water-insoluble preservative.

Materials:

Green wood posts or stakes, peeled.

Two treatment tanks (vats or barrels).

Solution 1: Copper Sulfate (CuSO₄) solution.

Solution 2: Sodium Chromate (Na₂CrO₄) solution.

Personal Protective Equipment (PPE): gloves, goggles, lab coat.

Protocol:

Preparation of Solutions:

Prepare a solution of copper sulfate in the first tank. The concentration can vary, but a

typical starting point is a 5-10% w/v solution.

Prepare a solution of sodium chromate in the second tank. The concentration should be

stoichiometrically balanced to react with the copper sulfate that diffuses into the wood. A 5-

10% w/v solution is a common starting point.

First Diffusion Step:
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Completely immerse the green wood samples in the copper sulfate solution.

The immersion time can range from 1 to 3 days, depending on the wood species,

dimensions, and desired retention.[1] For pine posts, a 1-day immersion can achieve a

total absorption of approximately 1 pound of chemical per cubic foot of wood.[1]

Intermediate Step (Optional):

After removing the wood from the first solution, a brief resting period of 1-3 days can be

allowed for further diffusion of the chemical into the wood before the second treatment.

Second Diffusion Step:

Transfer the wood from the first solution (or after the resting period) into the sodium
chromate solution.

The immersion time in the second solution is typically similar to the first, ranging from 1 to

3 days.[1]

Post-Treatment:

Remove the treated wood from the sodium chromate solution and allow it to air dry.

During this time, the fixation reactions will continue.

The treated wood should be stored in a way that prevents leaching of unfixed chemicals

into the environment.

Laboratory Fungal Decay Test (Agar-Block Method)
This protocol is a standard method to evaluate the efficacy of a wood preservative against

wood-destroying fungi.[6][7]

Objective: To determine the toxic threshold of sodium chromate against specific decay fungi.

Materials:

Wood blocks of a susceptible species (e.g., Southern Pine), typically 19x19x19 mm.
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Sodium chromate solutions of varying concentrations.

Cultures of wood decay fungi (e.g., a brown-rot fungus like Gloeophyllum trabeum and a

white-rot fungus like Trametes versicolor).

Malt extract agar (MEA) plates.

Incubator.

Autoclave.

Protocol:

Wood Block Preparation and Treatment:

Prepare wood blocks and determine their initial oven-dry weight.

Treat the blocks with different concentrations of sodium chromate solution using a

vacuum impregnation method to ensure complete saturation. Include untreated control

blocks.

After treatment, allow the blocks to air dry and then oven dry to determine the retention of

the preservative.

Fungal Culture Preparation:

Grow the selected fungi on MEA plates until the mycelium covers the surface.

Exposure of Wood Blocks to Fungi:

Place the treated and untreated wood blocks in sterile culture bottles containing a fungal-

colonized feeder strip on a bed of sterile soil or agar.

Incubate the bottles at a controlled temperature and humidity (e.g., 25-28°C and 70-80%

relative humidity) for a specified period, typically 8-16 weeks.

Evaluation of Fungal Decay:
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After the incubation period, carefully remove the wood blocks, clean off any surface

mycelium, and oven-dry them to a constant weight.

Calculate the percentage of weight loss for each block.

The toxic threshold is the lowest preservative retention that prevents significant weight

loss (typically defined as less than 2% weight loss).

Leaching Test
This protocol determines the resistance of the preservative to being leached from the wood by

water.

Objective: To quantify the amount of chromium leached from sodium chromate-treated wood.

Materials:

Sodium chromate-treated wood blocks.

Deionized water.

Shaker or orbital agitator.

Analytical equipment for chromium detection (e.g., Atomic Absorption Spectroscopy (AAS) or

Inductively Coupled Plasma (ICP) Spectroscopy).

Protocol:

Sample Preparation:

Use wood blocks treated with a known retention of sodium chromate.

Ensure the blocks are properly conditioned and the initial chromium content is determined.

Leaching Procedure:

Place the treated wood blocks in a flask with a known volume of deionized water.

Agitate the flask on a shaker for a specified period (e.g., 24 hours).
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At set time intervals, collect a sample of the leachate (the water in the flask).

Analysis of Leachate:

Analyze the collected leachate samples for chromium concentration using AAS or ICP.

Calculation of Leaching Rate:

Calculate the cumulative amount of chromium leached over time and express it as a

percentage of the initial amount of chromium in the wood.

Data Presentation
The following tables summarize the type of quantitative data that should be collected in the

experimental protocols. Note that specific data for sodium chromate as a standalone

preservative is limited in publicly available literature; the tables are presented as templates for

data collection.

Table 1: Efficacy of Sodium Chromate against Fungal Decay (Agar-Block Test)
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Sodium Chromate
Retention ( kg/m ³)

Test Fungus
Incubation Time
(weeks)

Mean Weight Loss
(%)

0 (Control)
Gloeophyllum

trabeum
12 [Insert Data]

1.0
Gloeophyllum

trabeum
12 [Insert Data]

2.5
Gloeophyllum

trabeum
12 [Insert Data]

5.0
Gloeophyllum

trabeum
12 [Insert Data]

0 (Control) Trametes versicolor 12 [Insert Data]

1.0 Trametes versicolor 12 [Insert Data]

2.5 Trametes versicolor 12 [Insert Data]

5.0 Trametes versicolor 12 [Insert Data]

Table 2: Leaching of Chromium from Sodium Chromate Treated Wood

Sodium Chromate
Retention ( kg/m ³)

Leaching Time (hours)
Cumulative Chromium
Leached (%)

2.5 6 [Insert Data]

2.5 24 [Insert Data]

2.5 48 [Insert Data]

5.0 6 [Insert Data]

5.0 24 [Insert Data]

5.0 48 [Insert Data]

Mechanisms and Workflows
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The primary mechanism of sodium chromate in wood preservation involves the fixation of

chromium within the wood structure. This process is crucial for its long-term efficacy and

resistance to leaching.

Chromium Fixation in Wood
The hexavalent chromium (Cr⁶⁺) from sodium chromate is a strong oxidizing agent. When

impregnated into wood, it reacts with the wood components, particularly lignin and cellulose.

This reaction reduces the hexavalent chromium to the more stable trivalent chromium (Cr³⁺).

The resulting trivalent chromium forms insoluble complexes with the wood components and

other preservative elements if present. This fixation process makes the chromium resistant to

leaching by water.

Experimental Workflow
The following diagram illustrates a typical workflow for the research and development of a

wood preservative like sodium chromate.
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Experimental Workflow for Wood Preservative Evaluation

The following diagram illustrates the logical relationship in the double-diffusion treatment

process.
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Double-Diffusion Wood Treatment Process

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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